Cas no 833446-90-5 (1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl-)

1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl- structure
833446-90-5 structure
Product Name:1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl-
CAS No:833446-90-5
MF:C13H18O2
MW:206.280824184418
CID:673420
PubChem ID:71415648
Update Time:2025-04-19

1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl-
    • 3,4,8-trimethyl-5,7,8,9-tetrahydro-2H-1-benzoxepin-6-one
    • 833446-90-5
    • DTXSID80835059
    • 3,4,8-Trimethyl-5,7,8,9-tetrahydro-1-benzoxepin-6(2H)-one
    • Inchi: 1S/C13H18O2/c1-8-4-12(14)11-6-9(2)10(3)7-15-13(11)5-8/h8H,4-7H2,1-3H3
    • InChI Key: XSHMZESYRDVPPW-UHFFFAOYSA-N
    • SMILES: O1CC(C)=C(C)CC2C(CC(C)CC1=2)=O

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų
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